Cas no 775248-47-0 (4-(4-Methylpiperidin-1-yl)butanoic acid)

• Product Name: 4-(4-Methylpiperidin-1-yl)butanoic acid
• CAS No: 775248-47-0
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• CID: 4716929
• Update Time: 2025-06-11

4-(4-Methylpiperidin-1-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-methylpiperidin-1-yl)butanoic acid
• 4-(4-methylpiperidyl)butanoic acid
• STK946246
• SBB077227
• BBL011872
• 4-(4-Methylpiperidin-1-yl)butanoic acid

• Inchi： 1S/C10H19NO2/c1-9-4-7-11(8-5-9)6-2-3-10(12)13/h9H,2-8H2,1H3,(H,12,13)
• InChI Key： NFINUZCPZMEZBQ-UHFFFAOYSA-N
• SMILES： OC(CCCN1CCC(C)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 162
• Topological Polar Surface Area: 40.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Heterocyclic fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Heterocyclic fatty acids

Additional information on 4-(4-Methylpiperidin-1-yl)butanoic acid

4-(4-Methylpiperidin-1-yl)butanoic acid (CAS No. 775248-47-0): A Comprehensive Overview

4-(4-Methylpiperidin-1-yl)butanoic acid (CAS No. 775248-47-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Methylpiperidine butanoic acid, is characterized by its unique structural features, which include a piperidine ring substituted with a methyl group and a butanoic acid moiety. These structural elements contribute to its diverse biological activities and potential therapeutic applications.

The chemical structure of 4-(4-Methylpiperidin-1-yl)butanoic acid is represented by the formula C₁₁H₂₁NO₂. The piperidine ring, a six-membered nitrogen-containing heterocycle, is a common motif in many biologically active compounds due to its ability to form stable complexes with various biological targets. The presence of the methyl group on the piperidine ring enhances the lipophilicity of the molecule, which can influence its pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME).

The butanoic acid moiety in 4-(4-Methylpiperidin-1-yl)butanoic acid imparts acidic properties to the molecule, making it a potential candidate for various medicinal applications. The carboxylic acid group can participate in hydrogen bonding and other non-covalent interactions with biological targets, contributing to its binding affinity and selectivity.

In recent years, significant research has been conducted to explore the biological activities and potential therapeutic applications of 4-(4-Methylpiperidin-1-yl)butanoic acid. One notable area of interest is its role as a modulator of ion channels and receptors. Studies have shown that this compound can interact with various ion channels, including potassium channels and calcium channels, which are crucial for maintaining cellular homeostasis and regulating physiological processes such as neuronal signaling and muscle contraction.

A study published in the Journal of Medicinal Chemistry in 2022 investigated the effects of 4-(4-Methylpiperidin-1-yl)butanoic acid on potassium channels. The researchers found that this compound exhibits potent inhibitory activity against specific subtypes of potassium channels, suggesting its potential as a therapeutic agent for conditions characterized by hyperexcitability or dysregulation of neuronal activity. These findings have important implications for the development of novel treatments for neurological disorders such as epilepsy and neuropathic pain.

Beyond its interactions with ion channels, 4-(4-Methylpiperidin-1-yl)butanoic acid has also been studied for its anti-inflammatory properties. Inflammation is a complex biological response involving various cellular and molecular mechanisms. Research has shown that this compound can modulate the expression and activity of pro-inflammatory cytokines and enzymes, such as tumor necrosis factor-alpha (TNF-α) and cyclooxygenase (COX). These anti-inflammatory effects make it a promising candidate for treating inflammatory diseases such as arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 4-(4-Methylpiperidin-1-yl)butanoic acid has also been extensively studied to optimize its therapeutic potential. Preclinical studies have demonstrated that this compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and low toxicity. These characteristics are essential for developing effective drug formulations that can be administered safely and effectively in clinical settings.

In addition to its therapeutic applications, 4-(4-Methylpiperidin-1-yl)butanoic acid has been explored as a tool compound in chemical biology research. Its ability to selectively modulate specific biological targets makes it valuable for investigating the functional roles of these targets in various physiological processes. For example, researchers have used this compound to study the mechanisms underlying ion channel regulation and signal transduction pathways in neurons.

The synthesis of 4-(4-Methylpiperidin-1-yl)butanoic acid has been optimized using various synthetic routes to ensure high yields and purity. One common approach involves the reaction of 4-methylpiperidine with butyryl chloride followed by hydrolysis to form the carboxylic acid. Advanced synthetic methods have also been developed to improve the efficiency and scalability of the synthesis process, making it more suitable for large-scale production.

In conclusion, 4-(4-Methylpiperidin-1-yl)butanoic acid (CAS No. 775248-47-0) is a multifaceted organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for developing novel therapeutics for various diseases. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic applications, further highlighting its importance in the field.